Nelumol A
Nelumol A
Brand Name:
Vulcanchem
CAS No.:
77836-86-3
VCID:
VC0132494
InChI:
InChI=1S/C21H30O4/c1-16(2)8-6-9-17(3)11-13-25-21-19(23-4)14-18(10-7-12-22)15-20(21)24-5/h7-8,10-11,14-15,22H,6,9,12-13H2,1-5H3/b10-7+,17-11+
SMILES:
CC(=CCCC(=CCOC1=C(C=C(C=C1OC)C=CCO)OC)C)C
Molecular Formula:
C21H30O4
Molecular Weight:
346.5 g/mol
Nelumol A
CAS No.: 77836-86-3
Reference Standards
VCID: VC0132494
Molecular Formula: C21H30O4
Molecular Weight: 346.5 g/mol
| CAS No. | 77836-86-3 |
|---|---|
| Product Name | Nelumol A |
| Molecular Formula | C21H30O4 |
| Molecular Weight | 346.5 g/mol |
| IUPAC Name | (E)-3-[4-[(2E)-3,7-dimethylocta-2,6-dienoxy]-3,5-dimethoxyphenyl]prop-2-en-1-ol |
| Standard InChI | InChI=1S/C21H30O4/c1-16(2)8-6-9-17(3)11-13-25-21-19(23-4)14-18(10-7-12-22)15-20(21)24-5/h7-8,10-11,14-15,22H,6,9,12-13H2,1-5H3/b10-7+,17-11+ |
| Standard InChIKey | MWNIFFJAKKQUJF-NRHDHWSESA-N |
| Isomeric SMILES | CC(=CCC/C(=C/COC1=C(C=C(C=C1OC)/C=C/CO)OC)/C)C |
| SMILES | CC(=CCCC(=CCOC1=C(C=C(C=C1OC)C=CCO)OC)C)C |
| Canonical SMILES | CC(=CCCC(=CCOC1=C(C=C(C=C1OC)C=CCO)OC)C)C |
| Appearance | Powder |
| Synonyms | O-geranylsinapyl alcohol |
| PubChem Compound | 6439446 |
| Last Modified | Nov 11 2021 |
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